Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate is synthesized by reacting ethylenediaminetetraacetic acid with magnesium salts under controlled conditions. The reaction typically involves dissolving EDTA in water and adding a magnesium salt, such as magnesium chloride or magnesium sulfate, to the solution. The pH of the solution is adjusted to facilitate the formation of the chelate complex .
Industrial Production Methods
In industrial settings, the production of this compound involves large-scale reactions in reactors where EDTA and magnesium salts are mixed in precise stoichiometric ratios. The reaction mixture is then subjected to controlled temperature and pH conditions to ensure complete chelation. The resulting product is purified through filtration and drying processes .
Chemical Reactions Analysis
Types of Reactions
Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate primarily undergoes complexation reactions due to its chelating nature. It can form stable complexes with various metal ions, including calcium, iron, and manganese. These reactions are typically carried out in aqueous solutions and are influenced by factors such as pH and the presence of competing ions .
Common Reagents and Conditions
The common reagents used in reactions involving this compound include metal salts (e.g., calcium chloride, iron sulfate) and buffering agents to maintain the desired pH. The reactions are usually conducted at room temperature, although specific conditions may vary depending on the desired outcome .
Major Products Formed
The major products formed from reactions involving this compound are metal-EDTA complexes. These complexes are highly stable and soluble in water, making them useful in various applications such as water treatment and industrial cleaning .
Scientific Research Applications
Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of hydrogen [(ethylenedinitrilo)tetraacetato]magnesate involves the formation of stable chelate complexes with metal ions. The EDTA moiety binds to metal ions through its nitrogen and oxygen atoms, forming a ring structure that sequesters the metal ion and prevents it from participating in unwanted reactions. This chelation process is highly dependent on the pH of the solution, with higher pH levels favoring the formation of fully dissociated chelate anions .
Comparison with Similar Compounds
Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate is similar to other EDTA-based chelating agents, such as:
Ethylenediaminetetraacetic acid disodium salt: Used for similar applications but with different metal ions.
Ethylenediaminetetraacetic acid dipotassium salt: Another variant used in biological and industrial applications.
Nitrilotriacetic acid (NTA): A related chelating agent with a similar structure but different binding properties.
The uniqueness of this compound lies in its specific affinity for magnesium ions, making it particularly useful in applications where magnesium ion stabilization is required .
Properties
IUPAC Name |
magnesium;2-[2-[bis(carboxylatomethyl)azaniumyl]ethyl-(carboxylatomethyl)azaniumyl]acetate;hydron |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O8.Mg/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOLOHTSFJKVHEP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[H+].[H+].C(C[NH+](CC(=O)[O-])CC(=O)[O-])[NH+](CC(=O)[O-])CC(=O)[O-].[Mg+2] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16MgN2O8+2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.55 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.